Cas no 1803610-74-3 (lithium 5-(dimethylamino)pent-2-ynoate)

• Product Name: lithium 5-(dimethylamino)pent-2-ynoate
• CAS No: 1803610-74-3
• MF: C₇H₁₀LiNO₂
• MW: 147.100801944733
• CID: 5719299
• PubChem ID: 75481093
• Update Time: 2025-05-21

lithium 5-(dimethylamino)pent-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-139385
• lithium(1+) ion 5-(dimethylamino)pent-2-ynoate
• 1803610-74-3
• AKOS026742947
• lithium;5-(dimethylamino)pent-2-ynoate
• lithium 5-(dimethylamino)pent-2-ynoate

• Inchi： 1S/C7H11NO2.Li/c1-8(2)6-4-3-5-7(9)10;/h4,6H2,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： VFKRNONFBLGMGY-UHFFFAOYSA-M
• SMILES： [O-]C(C#CCCN(C)C)=O.[Li+]

Computed Properties

• Exact Mass: 147.08715700g/mol
• Monoisotopic Mass: 147.08715700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Additional information on lithium 5-(dimethylamino)pent-2-ynoate

Lithium 5-(Dimethylamino)Pent-2-Ynoate: A Comprehensive Overview

Lithium 5-(dimethylamino)pent-2-ynoate, also known by its CAS number 1803610-74-3, is a versatile organolithium compound that has garnered significant attention in the field of organic synthesis. This compound, characterized by its unique structure and reactivity, plays a pivotal role in modern chemical research and industrial applications. In this article, we delve into the properties, synthesis, applications, and recent advancements related to lithium 5-(dimethylamino)pent-2-ynoate.

The molecular structure of lithium 5-(dimethylamino)pent-2-ynoate consists of a lithium ion (Li⁺) and a conjugate base of 5-(dimethylamino)pent-2-yne carboxylic acid. The presence of the dimethylamino group (N(CH₃)₂) imparts distinctive electronic properties to the molecule, making it highly reactive in various synthetic transformations. Recent studies have highlighted its utility as a strong base and nucleophile in organometallic reactions, particularly in the formation of complex carbon-carbon bonds.

Lithium 5-(dimethylamino)pent-2-ynoate is synthesized via a multi-step process that typically involves the reaction of lithium metal with the corresponding carboxylic acid derivative. The synthesis is carried out under strictly anhydrous conditions to ensure the stability of the final product. Researchers have explored alternative synthetic routes to enhance yield and purity, leveraging advanced techniques such as continuous flow chemistry and microwave-assisted synthesis.

In terms of applications, lithium 5-(dimethylamino)pent-2-ynoate has found extensive use in the construction of heterocyclic compounds, which are integral to drug discovery and materials science. Its ability to participate in conjugate additions and cycloaddition reactions has made it a valuable tool in synthesizing bioactive molecules. For instance, recent studies have demonstrated its role in the synthesis of isoquinoline derivatives, which exhibit promising anti-cancer properties.

The reactivity of lithium 5-(dimethylamino)pent-2-ynoate is further modulated by its steric and electronic properties. The dimethylamino group not only stabilizes the carbanion but also enhances its nucleophilic character. This dual functionality makes it an ideal candidate for asymmetric synthesis, where precise control over stereochemistry is crucial. Recent advancements in asymmetric catalysis have leveraged this compound to achieve high enantioselectivity in various reactions.

In addition to its synthetic applications, lithium 5-(dimethylamino)pent-2-ynoate has been employed in polymer science for the development of novel materials with tailored properties. Its ability to undergo controlled polymerization under specific conditions has led to the creation of block copolymers with potential applications in drug delivery systems and advanced coatings.

The environmental impact and safety profile of lithium 5-(dimethylamino)pent-2-ynoate have also been subjects of recent research. Studies indicate that proper handling and disposal protocols are essential to minimize its ecological footprint. Researchers are actively exploring greener synthesis methods and recycling strategies to enhance its sustainability.

In conclusion, lithium 5-(dimethylamino)pent-2-yne...